N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide

• IUPAC Name: N-[2-[1-[(2,4-difluorophenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C23H24F2N4O/c1-16-4-2-3-5-20(16)23(30)27-22-8-11-26-29(22)19-9-12-28(13-10-19)15-17-6-7-18(24)14-21(17)25/h2-8,11,14,19H,9-10,12-13,15H2,1H3,(H,27,30)
• InChI Key: QTPBIGMRNHCQFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=NN2C3CCN(CC3)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H24F2N4O
• Molecular Weight: 410.5 g/mol

Description

N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as DFP-10917, has been synthesized using various methods and has shown promising results in a range of research studies.

Mechanism of Action

The mechanism of action of N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide involves binding to specific proteins or receptors in cells. In cancer research, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been shown to bind to a protein called heat shock protein 90 (HSP90), which is involved in the regulation of cancer cell growth. In neuroscience, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been shown to bind to certain types of neurotransmitter receptors, including the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide depend on the specific proteins or receptors it targets. In cancer research, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been shown to inhibit the activity of HSP90, which leads to the inhibition of cancer cell growth. In neuroscience, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been shown to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has several advantages for use in lab experiments, including its high potency and selectivity for specific proteins or receptors. However, there are also limitations to its use, including its high cost and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide, including further studies on its potential applications in cancer research and neuroscience. In cancer research, future studies could focus on the development of N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide as a potential therapeutic agent for the treatment of various types of cancer. In neuroscience, future studies could focus on the potential use of N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide for the treatment of neurological disorders, such as schizophrenia and Parkinson's disease.
In conclusion, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide is a chemical compound that has shown promising results in scientific research. Its potential applications in cancer research and neuroscience make it an important compound for further study. While there are limitations to its use, the future directions for research on N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide are promising.

Synthesis Methods

The synthesis of N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been achieved using various methods, including solid-phase synthesis and solution-phase synthesis. Solid-phase synthesis involves the use of a resin-bound molecule, which is then chemically modified to produce the desired compound. Solution-phase synthesis involves the use of chemical reactions in a solution to produce the compound. Both methods have been successful in synthesizing N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide.

Scientific Research Applications

N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been studied for its potential applications in scientific research, including cancer research and neuroscience. In cancer research, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation. In neuroscience, N-{1-[1-(2,4-difluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide has been studied for its potential to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders.